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Compound of Interest

Compound Name: EIDD-036

Cat. No.: B15600550 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
EIDD-036 is a synthetic, water-soluble analog of the neurosteroid progesterone, investigated

for its potential therapeutic effects. Proper preparation of EIDD-036 solutions is critical for

obtaining reliable and reproducible results in in vitro cell culture experiments. This document

provides detailed application notes and protocols for the solubilization, storage, and use of

EIDD-036, along with a summary of its key chemical properties and a diagram of its putative

signaling pathway.

Chemical and Physical Properties of EIDD-036
A comprehensive understanding of the physicochemical properties of EIDD-036 is essential for

its effective use in experimental settings. While EIDD-036 is described as a water-soluble

analog of progesterone, it is also reported to have poor solubility, suggesting its solubility in

aqueous solutions may be limited without the use of a co-solvent.[1][2]
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Property Value Reference

Molecular Formula C₂₁H₃₁NO₂ [1]

Molecular Weight 329.484 g/mol [1]

Appearance Solid (form may vary) N/A

Solubility in DMSO
Data not available; expected to

be soluble.
N/A

Solubility in PBS Poor [2]

Storage (Powder)
Store at -20°C, protected from

light.
[3]

Storage (Stock Solution)

Store at -20°C or -80°C in

aliquots. Avoid repeated

freeze-thaw cycles.

[3]

Experimental Protocols
Preparation of a 10 mM EIDD-036 Stock Solution in
DMSO
Materials:

EIDD-036 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Calibrated pipettes

Protocol:

Calculate the required mass of EIDD-036: To prepare a 10 mM stock solution, use the

following formula: Mass (mg) = 10 mM * 329.484 g/mol * Volume (L) For example, to prepare
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1 mL of a 10 mM stock solution: Mass (mg) = 10 mmol/L * 329.484 g/mol * 0.001 L = 3.295

mg

Weigh the EIDD-036 powder: Carefully weigh the calculated amount of EIDD-036 powder in

a sterile microcentrifuge tube.

Add DMSO: Add the appropriate volume of cell culture grade DMSO to the tube containing

the EIDD-036 powder.

Dissolve the compound: Vortex the solution until the EIDD-036 is completely dissolved.

Gentle warming (e.g., in a 37°C water bath) may be used to aid dissolution if necessary.

Visually inspect the solution to ensure there are no visible particles.

Aliquot and store: Aliquot the 10 mM stock solution into smaller, single-use volumes in sterile

microcentrifuge tubes to minimize freeze-thaw cycles. Store the aliquots at -20°C or -80°C,

protected from light.[3]

Preparation of Working Solutions for Cell Culture
Important Considerations:

The final concentration of DMSO in the cell culture medium should be kept as low as

possible to avoid solvent-induced cytotoxicity. A final DMSO concentration of less than 0.5%

is generally well-tolerated by most cell lines, with <0.1% being ideal.[2]

The optimal working concentration of EIDD-036 should be determined empirically for each

cell line and experimental endpoint. Based on studies with progesterone, a starting

concentration range of 1 µM to 20 µM may be appropriate.

Protocol:

Thaw the stock solution: Thaw a single aliquot of the 10 mM EIDD-036 stock solution at

room temperature.

Prepare an intermediate dilution (optional but recommended): To improve accuracy when

preparing low concentration working solutions, it is advisable to first prepare an intermediate

dilution of the stock solution in cell culture medium or PBS.
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Prepare the final working solution: Serially dilute the stock or intermediate solution into pre-

warmed complete cell culture medium to achieve the desired final concentrations. For

example, to prepare a 10 µM working solution from a 10 mM stock, you would perform a

1:1000 dilution (e.g., add 1 µL of 10 mM stock to 999 µL of cell culture medium). This would

result in a final DMSO concentration of 0.1%.

Vehicle Control: It is crucial to include a vehicle control in all experiments. The vehicle control

should contain the same final concentration of DMSO as the highest concentration of EIDD-
036 being tested.

Signaling Pathway and Experimental Workflow
EIDD-036, as an analog of progesterone, is anticipated to exert its biological effects through

interaction with progesterone receptors (PR) and subsequent modulation of downstream

signaling cascades. A key pathway implicated in progesterone signaling is the

Phosphoinositide 3-kinase (PI3K)/Akt pathway, which plays a critical role in cell survival,

proliferation, and metabolism.[4][5][6][7][8]
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Figure 1: Workflow for the preparation of EIDD-036 solutions and its putative signaling

pathway.

Conclusion
The protocols and information provided in this document are intended to serve as a

comprehensive guide for researchers utilizing EIDD-036 in cell culture experiments. Adherence

to these guidelines for solution preparation, storage, and experimental design will contribute to

the generation of accurate and reproducible data. Due to the limited availability of specific

quantitative data for EIDD-036, it is imperative that researchers empirically determine the

optimal solubility and working concentrations for their specific experimental systems.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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